Cas no 35664-94-9 (1-Methylcyclooctane-1-carboxylic acid)
35664-94-9 structure
Product Name:1-Methylcyclooctane-1-carboxylic acid
CAS No:35664-94-9
MF:C10H18O2
MW:170.248723506927
MDL:MFCD20643679
CID:5617291
PubChem ID:12757490
Update Time:2024-03-01
1-Methylcyclooctane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 35664-94-9
- 1-Methylcyclooctanecarboxylic acid
- DTXSID001297717
- 1-methylcyclooctane-1-carboxylic acid
- SCHEMBL11922843
- EN300-3025921
- AKOS017531213
- Z1262523337
- 1-Methylcyclooctane-1-carboxylic acid
-
- MDL: MFCD20643679
- Inchi: 1S/C10H18O2/c1-10(9(11)12)7-5-3-2-4-6-8-10/h2-8H2,1H3,(H,11,12)
- InChI Key: NVHVUKCFHWOQQR-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCCCCCC1)=O
Computed Properties
- Exact Mass: 170.130679813g/mol
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.986±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 282.4±8.0 °C(Predicted)
- pka: 4.86±0.20(Predicted)
1-Methylcyclooctane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-3025921-1g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95% | 1g |
$914.0 | 2023-09-06 | |
| Enamine | EN300-3025921-5g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95% | 5g |
$2650.0 | 2023-09-06 | |
| Enamine | EN300-3025921-10g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95% | 10g |
$3929.0 | 2023-09-06 | |
| Enamine | EN300-3025921-0.05g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 0.05g |
$212.0 | 2025-03-19 | |
| Enamine | EN300-3025921-0.1g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 0.1g |
$317.0 | 2025-03-19 | |
| Enamine | EN300-3025921-0.25g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 0.25g |
$452.0 | 2025-03-19 | |
| Enamine | EN300-3025921-0.5g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 0.5g |
$713.0 | 2025-03-19 | |
| Enamine | EN300-3025921-1.0g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 1.0g |
$914.0 | 2025-03-19 | |
| Enamine | EN300-3025921-2.5g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 2.5g |
$1791.0 | 2025-03-19 | |
| Enamine | EN300-3025921-5.0g |
1-methylcyclooctane-1-carboxylic acid |
35664-94-9 | 95.0% | 5.0g |
$2650.0 | 2025-03-19 |
1-Methylcyclooctane-1-carboxylic acid Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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